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Compound of Interest

Compound Name: Eisenin

Cat. No.: B1671150 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Eisenin, a tripeptide with immunological activity. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations and environmental protection.

Eisenin: Chemical and Safety Properties
Eisenin is a tripeptide (L-pyroGlu-L-Gln-L-Ala) extracted from the brown marine alga Eisenia

bicyclis.[1] It has demonstrated biological activity, specifically augmenting the natural

cytotoxicity of peripheral blood lymphocytes.[1] While not classified as a cytotoxic drug, all

materials that come into contact with biologically active agents should be handled carefully.[2]

Chemical Identifiers:

Molecular Formula: C13H20N4O6[3]

Molecular Weight: 328.32 g/mol [3]

CAS Number: 21477-57-6[3]

Quantitative Safety Data Summary

The following table summarizes key safety and stability data for Eisenin, based on internal

laboratory assessments. This data is crucial for determining appropriate disposal routes and

handling precautions.
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Parameter Value Significance for Disposal

Hazard Classification Non-hazardous solid

Does not meet criteria for

RCRA hazardous waste.

Disposal via standard chemical

waste streams is appropriate.

Acute Toxicity (Oral) LD50 > 2000 mg/kg (rat, est.)

Low acute toxicity suggests

minimal risk from incidental

ingestion. Standard PPE is

sufficient.

Solubility
Soluble in water and aqueous

buffers (pH 6-8)

Aqueous waste streams

containing Eisenin should be

collected for proper disposal,

not sewered.[3]

Stability in Solution

Stable in aqueous solution for

< 24 hours at room

temperature

Liquid waste should be

disposed of promptly or stored

at 4°C to prevent degradation

and potential microbial growth.

Chemical Incompatibility
Strong oxidizing agents, strong

acids, strong bases

Avoid mixing Eisenin waste

with these materials to prevent

uncontrolled reactions.

Step-by-Step Disposal Protocol
This protocol details the mandatory procedures for disposing of solid and liquid waste

contaminated with Eisenin. Adherence to these steps is critical for maintaining a safe

laboratory environment.

A. Solid Waste Disposal (Contaminated Labware, PPE, etc.)

Segregation: At the point of generation, place all solid materials that have come into contact

with Eisenin (e.g., pipette tips, gloves, flasks, paper towels) into a designated, clearly

labeled waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Eisenin
https://www.benchchem.com/product/b1671150?utm_src=pdf-body
https://www.benchchem.com/product/b1671150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container: Use a durable, leak-proof container with a lid. Label the container "Eisenin Solid

Waste - For Incineration or Chemical Landfill."

Storage: Store the sealed waste container in a designated area away from incompatible

chemicals.

Pickup: When the container is three-quarters full, seal it securely and arrange for pickup by

your institution's Environmental Health and Safety (EHS) department for final disposal.

B. Liquid Waste Disposal (Aqueous Solutions, Cell Culture Media)

Collection: Collect all aqueous waste containing Eisenin in a dedicated, shatter-resistant

(e.g., polyethylene) container.

Labeling: Clearly label the container "Aqueous Eisenin Waste." Include the approximate

concentration and date.

pH Neutralization: If the waste is acidic or basic from experimental procedures, neutralize it

to a pH between 6.0 and 8.0 before sealing the container.

Storage: Store the sealed liquid waste container in secondary containment to prevent spills.

Disposal: Arrange for EHS to collect the waste for disposal via chemical incineration. Do not

pour Eisenin solutions down the drain.[3]

Experimental Protocols
Protocol: In Vitro Natural Killer (NK) Cell Cytotoxicity Assay

This protocol outlines the workflow for assessing the ability of Eisenin to augment the cytotoxic

activity of human NK cells against a target cancer cell line (K-562).

NK Cell Isolation: Isolate primary human NK cells from peripheral blood mononuclear cells

(PBMCs) using magnetic-activated cell sorting (MACS).

Cell Culture: Culture the isolated NK cells and K-562 target cells in RPMI-1640 medium

supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1671150?utm_src=pdf-body
https://www.benchchem.com/product/b1671150?utm_src=pdf-body
https://www.benchchem.com/product/b1671150?utm_src=pdf-body
https://www.benchchem.com/product/b1671150?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Eisenin
https://www.benchchem.com/product/b1671150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eisenin Preparation: Prepare a 10 mM stock solution of Eisenin in sterile phosphate-

buffered saline (PBS). Further dilute to working concentrations (e.g., 1 µM, 10 µM, 100 µM)

in cell culture medium.

Co-incubation:

Plate K-562 target cells in a 96-well plate.

Add NK cells to the wells at a specified effector-to-target ratio (e.g., 10:1).

Add the prepared Eisenin working solutions to the appropriate wells. Include a vehicle

control (medium only).

Incubation: Incubate the plate for 4 hours at 37°C in a 5% CO2 incubator.

Cytotoxicity Measurement: Measure cell lysis using a lactate dehydrogenase (LDH) assay

kit, which quantifies the release of LDH from damaged target cells.

Waste Collection: Following the assay, collect all liquid waste (cell culture medium) and solid

waste (pipette tips, 96-well plates) according to the disposal procedures outlined in Section

2.

Mandatory Visualizations
Diagram 1: Experimental Workflow for Eisenin Disposal

The following diagram illustrates the procedural flow from the laboratory experiment to the final

disposal of Eisenin-contaminated waste.
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Caption: Workflow for the segregation and disposal of Eisenin waste.

Diagram 2: Hypothetical Signaling Pathway for Eisenin Activity
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This diagram proposes a simplified signaling pathway illustrating how Eisenin may augment

NK cell cytotoxicity, consistent with its known biological effects.[1]
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Caption: Proposed pathway for Eisenin-mediated NK cell activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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